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Compound of Interest

Compound Name: Drospirenone-d4

Cat. No.: B12422316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the product specifications,
analytical methodologies, and biological context for Drospirenone-d4, a deuterated analog of
the synthetic progestin Drospirenone. This document is intended to serve as a valuable
resource for researchers and professionals engaged in drug development, pharmacology, and
quality control, ensuring the accurate and effective use of this stable isotope-labeled
compound.

Drospirenone-d4 is primarily utilized as an internal standard in quantitative analytical methods,
such as liquid chromatography-mass spectrometry (LC-MS), for the precise measurement of
Drospirenone in biological matrices.[1] Its structural similarity to Drospirenone, with the key
difference of deuterium labeling, allows it to mimic the behavior of the parent compound during
sample preparation and analysis, thereby correcting for variations and enhancing the accuracy
of quantification.

Product Specifications

The quality and consistency of Drospirenone-d4 are defined by a set of critical product
specifications. While a Certificate of Analysis (CoA) provides batch-specific results, the
following table summarizes the general product specifications available from various suppliers.
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Parameter Specification Source

Chemical Name Drospirenone-d4 LGC Standards[2][3]

LGC Standards[2][3], Simson
CAS Number 2376035-94-6 Pharma Limited,

Pharmaffiliates

LGC Standards, Sussex
Molecular Formula C24H26D403 Research Laboratories Inc.,

Pharmaffiliates

LGC Standards, Sussex
Molecular Weight 370.52 g/mol Research Laboratories Inc.,

Pharmaffiliates

LGC Standards, Sussex

Purity >95% (typically by HPLC) )
Research Laboratories Inc.
) ) Sussex Research Laboratories
Isotopic Enrichment >95%
Inc.
Appearance Off-white Foam US Bio
LGC Standards, Sussex
Storage Temperature +4°C or -20°C Research Laboratories Inc.,

US Bio

Mechanism of Action of Drospirenone

Drospirenone, the parent compound of Drospirenone-d4, is a synthetic progestin with a
pharmacological profile that closely resembles natural progesterone. Its primary mechanism of
action involves binding to and activating progesterone receptors, which in a contraceptive
context, leads to the inhibition of ovulation and alterations in the cervical mucus and
endometrium.

Beyond its progestogenic activity, Drospirenone exhibits unique anti-mineralocorticoid and anti-
androgenic properties. Its anti-mineralocorticoid activity results from its ability to antagonize
aldosterone receptors, leading to a mild diuretic effect and a reduction in water retention. The

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lgcstandards.com/RW/en/Drospirenone-d4/p/TRC-D689503
https://www.lgcstandards.com/CR/en/Drospirenone-d4/p/TRC-D689503
https://www.lgcstandards.com/RW/en/Drospirenone-d4/p/TRC-D689503
https://www.lgcstandards.com/CR/en/Drospirenone-d4/p/TRC-D689503
https://www.benchchem.com/product/b12422316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

anti-androgenic effects are achieved by blocking androgen receptors, which can be beneficial
in managing conditions like acne and hirsutism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating Quality and Consistency: A Technical Guide
to Drospirenone-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422316#drospirenone-d4-certificate-of-analysis-
and-product-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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